Cas no 2248336-18-5 (4-(Methanesulfonylmethyl)-4-methylpiperidine)

• Product Name: 4-(Methanesulfonylmethyl)-4-methylpiperidine
• CAS No: 2248336-18-5
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6274478
• PubChem ID: 137935312
• Update Time: 2025-08-04

4-(Methanesulfonylmethyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2248336-18-5
• EN300-6495687
• 4-(methanesulfonylmethyl)-4-methylpiperidine
• 4-Methyl-4-((methylsulfonyl)methyl)piperidine
• 4-(Methanesulfonylmethyl)-4-methylpiperidine

• Inchi： 1S/C8H17NO2S/c1-8(7-12(2,10)11)3-5-9-6-4-8/h9H,3-7H2,1-2H3
• InChI Key： UFUCSISVUDQSPN-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C)CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-(Methanesulfonylmethyl)-4-methylpiperidine

Recent Advances in the Study of 4-(Methanesulfonylmethyl)-4-methylpiperidine (CAS: 2248336-18-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(Methanesulfonylmethyl)-4-methylpiperidine (CAS: 2248336-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylmethyl and methylpiperidine moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4-(Methanesulfonylmethyl)-4-methylpiperidine is its role as a building block in the synthesis of novel pharmaceutical compounds. Researchers have explored its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, where it contributed to enhanced binding affinity and selectivity. The sulfonylmethyl group, in particular, was found to play a critical role in modulating the pharmacokinetic properties of the resulting compounds.

In addition to its applications in drug design, 4-(Methanesulfonylmethyl)-4-methylpiperidine has been investigated for its potential as a biochemical probe. Its ability to interact with biological targets has made it a valuable tool for studying protein-ligand interactions and signal transduction pathways. Recent work has highlighted its use in the development of fluorescent probes and activity-based protein profiling (ABPP) reagents, which are essential for understanding complex biological processes at the molecular level.

The synthesis and characterization of 4-(Methanesulfonylmethyl)-4-methylpiperidine have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, facilitating its broader application in research and development. A study in Organic Letters detailed a novel catalytic approach that significantly improved the yield and purity of the compound, addressing previous challenges associated with its preparation.

Looking ahead, the continued exploration of 4-(Methanesulfonylmethyl)-4-methylpiperidine holds great promise for the pharmaceutical and chemical biology communities. Its versatility and unique chemical properties make it a valuable asset in the quest for new therapeutic agents and biochemical tools. Future research is expected to delve deeper into its mechanistic insights, further expanding its applications and impact in the field.